Cas no 1622839-16-0 (4-Bromo-2-chloro-6-fluoropyridine)

• Product Name: 4-Bromo-2-chloro-6-fluoropyridine
• CAS No: 1622839-16-0
• MF: C₅H₂BrClFN
• MW: 210.431482791901
• CID: 4900096
• Update Time: 2025-05-20

4-Bromo-2-chloro-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-fluoropyridine

• Inchi： 1S/C5H2BrClFN/c6-3-1-4(7)9-5(8)2-3/h1-2H
• InChI Key： VGJCBJHEFNILHM-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-chloro-6-fluoropyridine

4-Bromo-2-chloro-6-fluoropyridine: A Comprehensive Overview

4-Bromo-2-chloro-6-fluoropyridine (CAS No. 1622839-16-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique combination of halogen substituents on a pyridine ring, exhibits distinctive chemical properties that make it a valuable building block in various synthetic pathways. The presence of bromine, chlorine, and fluorine atoms at specific positions on the pyridine ring imparts unique electronic and steric effects, which are exploited in diverse applications.

The synthesis of 4-bromo-2-chloro-6-fluoropyridine involves multi-step processes that often require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining product quality. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the pyridine skeleton with the desired halogen substituents.

One of the most notable applications of 4-bromo-2-chloro-6-fluoropyridine is in the development of novel pharmaceutical agents. Its ability to act as a versatile intermediate allows chemists to design molecules with enhanced bioavailability and selectivity. For example, derivatives of this compound have been explored as potential inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Recent studies have demonstrated promising results in preclinical models, highlighting its potential as a lead compound for drug discovery.

In addition to its role in drug development, 4-bromo-2-chloro-6-fluoropyridine has found applications in agrochemicals and materials science. Its electron-withdrawing properties make it an effective precursor for synthesizing pesticides and herbicides with improved efficacy and reduced environmental toxicity. Furthermore, this compound serves as a key intermediate in the production of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors, where its electronic characteristics are exploited to enhance device performance.

Recent research has also focused on the environmental fate and toxicity of 4-bromo-2-chloro-6-fluoropyridine, particularly in light of its increasing industrial use. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further investigations are required to fully understand its long-term impact on ecosystems and human health.

In conclusion, 4-bromo-2-chloro-6-fluoropyridine (CAS No. 1622839-16-0) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and application-oriented research, continue to expand its utility in both academic and industrial settings. As ongoing studies uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in shaping future innovations.